Cas no 1824147-12-7 (3-Methyl-5h,6h,7h,8h-imidazo[1,2-a]pyridine-2-carboxylic acid)

• Product Name: 3-Methyl-5h,6h,7h,8h-imidazo[1,2-a]pyridine-2-carboxylic acid
• CAS No: 1824147-12-7
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5264356
• Update Time: 2025-05-19

3-Methyl-5h,6h,7h,8h-imidazo[1,2-a]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5h,6h,7h,8h-imidazo[1,2-a]pyridine-2-carboxylic acid
• 3-Methyl-5h,6h,7h,8h-imidazo[1,2-a]pyridine-2-carboxylic acid

• Inchi： 1S/C9H12N2O2/c1-6-8(9(12)13)10-7-4-2-3-5-11(6)7/h2-5H2,1H3,(H,12,13)
• InChI Key： WJPIWHJCHZHJIO-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)N2C(CCCC2)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 1
• Topological Polar Surface Area: 55.1

Additional information on 3-Methyl-5h,6h,7h,8h-imidazo[1,2-a]pyridine-2-carboxylic acid

Comprehensive Overview of 3-Methyl-5h,6h,7h,8h-imidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 1824147-12-7)

3-Methyl-5h,6h,7h,8h-imidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 1824147-12-7) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing bicyclic structures known for their broad biological activities. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The imidazo[1,2-a]pyridine scaffold, including derivatives like 3-Methyl-5h,6h,7h,8h-imidazo[1,2-a]pyridine-2-carboxylic acid, is a hot topic in medicinal chemistry. Recent studies highlight its role in targeting G-protein-coupled receptors (GPCRs) and ion channels, which are critical in treating neurological disorders and cardiovascular diseases. With the rise of AI-driven drug design, computational models are being used to predict the binding affinity of such compounds, making them a focal point for high-throughput screening.

From a synthetic perspective, CAS No. 1824147-12-7 is often synthesized via multicomponent reactions (MCRs), a green chemistry approach that aligns with the growing demand for sustainable synthesis. Its carboxylic acid functional group allows for further derivatization, enabling the creation of esters, amides, and other pharmacologically relevant motifs. This versatility makes it a valuable intermediate in custom synthesis and contract research organizations (CROs).

In the context of drug repurposing, 3-Methyl-5h,6h,7h,8h-imidazo[1,2-a]pyridine-2-carboxylic acid is being investigated for its potential anti-inflammatory and anticancer properties. Recent publications suggest its efficacy in modulating NF-κB signaling, a pathway implicated in chronic inflammation and tumor progression. These findings have sparked interest in its application for personalized medicine, particularly in oncology.

The compound’s stability and solubility profile are also under scrutiny, as these factors are crucial for formulation development. Advances in nanotechnology have opened new avenues for enhancing the bioavailability of such molecules, addressing challenges related to poor water solubility—a common issue with heterocyclic compounds.

For researchers seeking CAS No. 1824147-12-7, it is essential to source high-purity material from reputable suppliers. Quality control measures, such as HPLC and NMR analysis, are critical to ensure consistency in experimental outcomes. The compound’s growing relevance in preclinical studies underscores the need for reliable chemical databases and structure-activity relationship (SAR) tools.

In summary, 3-Methyl-5h,6h,7h,8h-imidazo[1,2-a]pyridine-2-carboxylic acid represents a promising candidate for diverse therapeutic applications. Its integration into fragment-based drug discovery and combinatorial chemistry highlights its adaptability in modern research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of small-molecule therapeutics.